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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991

An In-depth Technical Guide to the Physical and Chemical Properties of Barium lodate
(Ba(103)2)

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Barium lodate, Ba(IOs)2. The information is tailored for researchers, scientists,
and professionals in drug development who require a detailed understanding of this inorganic
compound. All quantitative data is summarized in structured tables, and detailed methodologies
for key experimental protocols are provided.

Physical Properties

Barium iodate is a white, granular, crystalline solid.[1][2] It can exist in both anhydrous and
hydrated forms, with the monohydrate being a common variant.[3][4] The physical properties of
both forms are summarized in the table below.

Table 1: Physical Properties of Barium lodate
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Property Value Form Citations

Molecular Weight 487.13 g/mol Anhydrous [11[5]

505.15 g/mol Monohydrate [41[6]

Appearance White crystals or Both [2][4]
powder

Crystal System Monoclinic Anhydrous [718]

Orthorhombic Monohydrate [9]

Density 4,998 g/cm?3 Anhydrous [21[7]

4.657 g/lcm3 Monohydrate [7]

Melting Point 580 °C (decomposes)  Anhydrous [1]

Chemical Properties

Barium iodate is a stable compound but acts as an oxidizing agent, particularly when in
contact with combustible materials.[4][8] It is generally insoluble in alcohol and sulfuric acid.[2]

[4]

Table 2: Chemical Properties and Solubility of Barium lodate
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Property Details Citations
Decomposes at approximately
- 580 °C. The reaction is: 5
Thermal Decomposition [1]
Ba(I03)2 — Bas(I0e)2 + 9 O2 +
4 2.
o Slightly soluble in cold water,
Solubility in Water _ [21[7]
more soluble in hot water.
0.008 g/100 g at 0°C [10]
0.033 g/100 g at 20°C [10]
0.395 g/L at 25°C [8]
0.197 g/100 g at 100°C [10]
o Soluble in nitric acid and
Solubility in Other Solvents ] ) [71[11]
hydrochloric acid.
Insoluble in alcohol. [4][11]
Solubility Product (Ksp) 1.57 x10~° at 25°C [1][12]

2.7 x 10~° for the monohydrate

at 25°C

[2]14]

Chemical Stability

Stable under normal
conditions. Incompatible with
reducing agents and easily

oxidized materials.

[4](8]

Experimental Protocols
Synthesis of Barium lodate via Double Displacement

Reaction

This protocol describes the synthesis of barium iodate as a white precipitate from the reaction

of barium chloride and potassium iodate in an aqueous solution.[3][13]

Methodology:
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e Preparation of Reactant Solutions:

o Prepare a 0.1 M solution of Barium Chloride (BaClz2) by dissolving the appropriate amount
of BaClz in deionized water.

o Prepare a 0.1 M solution of Potassium lodate (KIOs) by dissolving the appropriate amount
of KIOs in deionized water.

» Precipitation:
o In a beaker, add a defined volume of the 0.1 M KIOs solution.

o While stirring, slowly add a stoichiometric amount of the 0.1 M BaClz solution to the KIOs
solution. The balanced chemical equation is: BaClz (aq) + 2 KIOs (aq) — Ba(lOs3)2 (s) + 2
KCI (aq).

o Awhite precipitate of Barium lodate will form immediately.[3]
» Digestion and Isolation:

o Gently heat the mixture to about 80-90°C and allow the precipitate to "digest"” for a period
(e.g., 1 hour). This process, known as digestion, allows smaller particles to dissolve and
reprecipitate onto larger ones, resulting in a more easily filterable and purer product.[12]

o Allow the solution to cool to room temperature.
o Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.
e Washing and Drying:

o Wash the precipitate on the filter paper with small portions of deionized water to remove
any soluble impurities, such as potassium chloride.

o Subsequently, wash the precipitate with a small amount of ethanol to facilitate drying.

o Dry the collected barium iodate precipitate in an oven at a temperature below 130°C to
avoid the loss of water of hydration if the monohydrate is desired.[2][4]
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Reactant Preparation

0.1 M KIOs Solution Reaction Purification Final Product

Mixing and Precipitation —'{DigestionHVacuum Filtration WashingHDwing)——! Pure Ba(103)2
0.1 M BaClz Solution

Click to download full resolution via product page
Caption: Workflow for the synthesis of Barium lodate.
Determination of Solubility Product by Flow Injection

Analysis

This method is based on the amperometric determination of iodine generated from the reaction
between iodate ions in a saturated Ba(lOs)2 solution and iodide in a carrier solution.[14]

Methodology:
e Preparation of Saturated Solutions:

o Prepare saturated solutions of Ba(lOs3)2 in deionized water and in solutions of varying ionic
strength (e.g., using KClI as a supporting electrolyte) by adding an excess of solid Ba(IO3)2

to the respective solvent.
o Stir the solutions for an extended period to ensure equilibrium is reached.
o Filter the saturated solutions to remove any undissolved solid.
¢ Flow Injection System Setup:

o Assemble a flow injection analysis system consisting of a peristaltic pump, an injection
valve, a reaction coil, and a wall-jet amperometric detector.
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o The carrier solution should contain potassium iodide (KI).

o Amperometric Detection:
o Inject a known volume of the filtered, saturated Ba(IOs)2 solution into the carrier stream.

o In the reaction coil, the iodate from the sample reacts with the iodide in the carrier to
produce iodine (or triiodide).

o The generated iodine is detected amperometrically at a specific potential (e.g., +0.2 V).
o Data Analysis:

o The measured current is proportional to the concentration of iodate in the saturated
solution.

o Calculate the molar solubility (s) of Ba(IOs)2 from the iodate concentration.

o The solubility product (Ksp) is then calculated using the expression: Ksp = [Ba2*][I037]2 =

(s)(2s).

o To determine the thermodynamic solubility constant, the mean activity coefficients of
barium iodate at each ionic strength can be estimated using the Debye-Hiickel equation
to correct the calculated Ksp values.[14]

Structural Information and Analysis

The crystal structure of barium iodate and its derivatives can be elucidated using X-ray
diffraction (XRD).[3] The monohydrate, Ba(103)2:-H20, has been identified as having an
orthorhombic crystal structure.[9] Furthermore, barium is known to be a component in a variety
of more complex iodate derivatives, which can feature polyiodate anions.[3]

Thermal Decomposition Pathway

Barium iodate is thermally stable up to approximately 580°C.[1] Above this temperature, it
undergoes decomposition in what is known as Rammelsberg's reaction.
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Caption: Thermal decomposition of Barium lodate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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